Cas no 2138047-92-2 ({5-[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine)

• Product Name: {5-[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
• CAS No: 2138047-92-2
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6594840
• PubChem ID: 165498730
• Update Time: 2025-05-21

{5-[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1155356
• 2138047-92-2
• {5-[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
• {5-[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

• Inchi： 1S/C9H15N3O3/c1-13-5-8-11-9(12-15-8)7-3-2-6(4-10)14-7/h6-7H,2-5,10H2,1H3
• InChI Key： PPTPQXBUXRTDPV-UHFFFAOYSA-N
• SMILES： O1C(C2=NOC(COC)=N2)CCC1CN

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.4Ų

Additional information on {5-[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

CAS No. 2138047-92-2: {5-[5-(Methoxymethyl)-1,2,4-Oxadiazol-3-yl]oxolan-2-yl}methanamine

The compound with CAS No. 2138047-92-2, commonly referred to as {5-[5-(Methoxymethyl)-1,2,4-Oxadiazol-3-yl]oxolan-2-yl}methanamine, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring system and a methoxy group, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the field of pharmacology and materials science. The presence of the oxadiazole ring in this compound makes it a promising candidate for drug development due to its ability to interact with biological targets such as enzymes and receptors. Additionally, the methoxy group introduces electron-donating properties, which can enhance the compound's solubility and bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis begins with the preparation of the oxadiazole ring system, followed by the introduction of the methoxy group and subsequent coupling reactions to form the final product. Researchers have optimized these steps to improve yield and purity, making it more feasible for large-scale production.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its electronic properties and reactivity under various conditions. These studies have provided valuable insights into its potential applications in fields such as catalysis and polymer chemistry.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Its unique structure allows for controlled release mechanisms, which can be tailored to deliver therapeutic agents more effectively to target sites in the body. This has led to increased interest from pharmaceutical companies looking to develop innovative treatment options for various diseases.

Furthermore, recent advancements in green chemistry have inspired researchers to explore more sustainable methods for synthesizing this compound. By utilizing renewable feedstocks and energy-efficient reaction conditions, they aim to reduce the environmental impact associated with its production while maintaining high-quality standards.

In conclusion, CAS No. 2138047-92-2 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with ongoing research into its synthesis and properties, positions it as a key player in future scientific advancements.